Cas no 62565-25-7 (3-bromo-2,5-Pyrrolidinedione)

• Product Name: 3-bromo-2,5-Pyrrolidinedione
• CAS No: 62565-25-7
• MF: C₄H₄BrNO₂
• MW: 177.984060287476
• CID: 440021
• Update Time: 2024-01-29

3-bromo-2,5-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,5-Pyrrolidinedione
• 2,5-Pyrrolidinedione, 3-bromo-

• Inchi： 1S/C4H4BrNO2/c5-2-1-3(7)6-4(2)8/h2H,1H2,(H,6,7,8)
• InChI Key： JNETYVLEGPSOFY-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(Br)C1=O

Computed Properties

• Exact Mass: 176.94252
• Monoisotopic Mass: 176.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 1.932
• Boiling Point: 334.6°C at 760 mmHg
• Flash Point: 156.2°C
• Refractive Index: 1.561
• PSA: 46.17